Cas no 2119947-54-3 ((R)-2-(Propylamino)propan-1-ol hydrochloride)

• Product Name: (R)-2-(Propylamino)propan-1-ol hydrochloride
• CAS No: 2119947-54-3
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• CID: 5520961
• PubChem ID: 124203465
• Update Time: 2026-03-10

(R)-2-(Propylamino)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Propylamino)propan-1-ol hydrochloride
• G73224
• (2R)-2-(Propylamino)-1-propanol hydrochloride, AldrichCPR
• 2119947-54-3

• Inchi： 1S/C6H15NO.ClH/c1-3-4-7-6(2)5-8;/h6-8H,3-5H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： YKWCXUFYMYCVCS-FYZOBXCZSA-N
• SMILES： [C@@H](C)(CO)NCCC.Cl

Computed Properties

• Exact Mass: 153.0920418g/mol
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (R)-2-(Propylamino)propan-1-ol hydrochloride

Introduction to (R)-2-(Propylamino)propan-1-ol Hydrochloride (CAS No. 2119947-54-3)

(R)-2-(Propylamino)propan-1-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2119947-54-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol derivative has garnered considerable attention due to its versatile applications in drug development and synthetic organic chemistry. The compound's unique structural features, particularly its stereogenic center and hydrochloride salt form, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>R-configuration of the amine group in (R)-2-(propylamino)propan-1-ol hydrochloride plays a crucial role in determining its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the precise control of stereochemical purity essential for therapeutic efficacy. This compound serves as a building block in the synthesis of enantiomerically pure drugs, where even minor deviations in stereochemical purity can significantly impact drug performance and safety.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological and cardiovascular disorders. (R)-2-(Propylamino)propan-1-ol hydrochloride has been investigated as a potential precursor in the synthesis of molecules that interact with specific neurotransmitter receptors or enzymes. For instance, derivatives of this compound have shown promise in modulating pathways associated with cognitive function and neuroprotection. The< strong>hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations and biological studies.

The synthetic utility of (R)-2-(propylamino)propan-1-ol hydrochloride extends beyond its role as a chiral intermediate. Its structural framework allows for modifications at multiple positions, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers have leveraged this compound to develop novel scaffolds that exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as diabetes and inflammation. The ability to functionalize both the< strong>propylamine and< strong>hydroxyl moieties provides chemists with ample opportunities to tailor molecular properties for specific biological targets.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of how (R)-2-(propylamino)propan-1-ol hydrochloride interacts with biological systems. These computational tools have been instrumental in predicting binding affinities, identifying optimal drug-like properties, and optimizing synthetic routes. By integrating experimental data with theoretical calculations, scientists can design more efficient synthetic strategies and predict the behavior of drug candidates before they enter clinical trials.

The pharmacokinetic profile of (R)-2-(propylamino)propan-1-ol hydrochloride is another critical aspect that has been extensively studied. The hydrochloride salt form improves oral bioavailability, allowing for easier administration of drugs derived from this compound. Additionally, its metabolic stability has been evaluated to ensure that it does not undergo rapid degradation in vivo, which could compromise therapeutic efficacy. These studies contribute to the overall understanding of how structural modifications influence drug disposition and action.

In conclusion, (R)-2-(propylamino)propan-1-ol hydrochloride (CAS No. 2119947-54-3) is a multifaceted compound with significant implications in pharmaceutical research and development. Its chiral nature, solubility-enhancing salt form, and synthetic versatility make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.